Cas no 109684-05-1 (Ethyl 2-(((Trifluoromethyl)sulfonyl)oxy)pentanoate)

• Product Name: Ethyl 2-(((Trifluoromethyl)sulfonyl)oxy)pentanoate
• CAS No: 109684-05-1
• MF: C₈H₁₃F₃O₅S
• MW: 278.246032476425
• CID: 1192965
• PubChem ID: 14032390
• Update Time: 2025-09-27

Ethyl 2-(((Trifluoromethyl)sulfonyl)oxy)pentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester
• ethyl 2-(trifluoromethylsulfonyloxy)pentanoate
• QQGABBCSGGJCFO-UHFFFAOYSA-N
• 109684-05-1
• Ethyl 2-(((Trifluoromethyl)sulfonyl)oxy)pentanoate
• ethyl 2-([(trifluoromethyl)sulphonyl]oxy)pentanoate
• SCHEMBL9327185
• DTXSID90554729
• Ethyl 2-[(trifluoromethanesulfonyl)oxy]pentanoate

• Inchi： 1S/C8H13F3O5S/c1-3-5-6(7(12)15-4-2)16-17(13,14)8(9,10)11/h6H,3-5H2,1-2H3
• InChI Key： QQGABBCSGGJCFO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC(C(=O)OCC)CCC

Computed Properties

• Exact Mass: 278.04359
• Monoisotopic Mass: 278.04357917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives